Cas no 1214356-76-9 (3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile)

• Product Name: 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile
• CAS No: 1214356-76-9
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4998214
• Update Time: 2025-06-12

3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile
• 3-amino-4'-fluorobiphenyl-2-carbonitrile
• 2-amino-6-(4-fluorophenyl)benzonitrile

• Inchi： 1S/C13H9FN2/c14-10-6-4-9(5-7-10)11-2-1-3-13(16)12(11)8-15/h1-7H,16H2
• InChI Key： MGNPBNYGWOUMLI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C=1C#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8

Additional information on 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile

Professional Introduction to Compound with CAS No. 1214356-76-9 and Product Name: 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile

The compound with the CAS number 1214356-76-9 and the product name 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique biphenyl core structure and functional groups, has garnered considerable attention due to its potential applications in drug development and material science. The presence of both an amino group and a nitrile group on the biphenyl framework provides a rich scaffold for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

Recent research in medicinal chemistry has highlighted the importance of biphenyl derivatives in the design of novel therapeutic agents. The 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile molecule exemplifies this trend, as its structural features are conducive to interactions with biological targets. The fluorine atom at the 4' position introduces a lipophilic character, enhancing the compound's ability to cross cell membranes, while the amino group serves as a site for hydrogen bonding and further derivatization. These properties make it an attractive candidate for exploring new pharmacophores.

In the context of drug discovery, this compound has been investigated for its potential role in modulating various biological pathways. Studies have shown that biphenyl derivatives can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile molecule, with its optimized substitution pattern, may offer improved selectivity and efficacy compared to earlier analogs. This has spurred interest among researchers looking to develop next-generation therapeutics.

The nitrile group in the structure is particularly noteworthy, as it can participate in various chemical reactions, including nucleophilic additions and cyclizations, which are crucial for constructing more complex molecules. Additionally, the fluorine substituent can influence electronic properties and metabolic stability, factors that are critical in pharmaceutical design. These attributes make 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile a valuable building block for medicinal chemists.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have predicted favorable binding interactions between this molecule and target proteins, providing insights into its mechanism of action. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified derivatives of this scaffold with promising biological activity. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable drug candidates.

The synthesis of 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the fluorine atom at the 4' position requires precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. Similarly, the installation of the nitrile group necessitates careful selection of reagents and catalysts to minimize side reactions.

From a material science perspective, this compound also holds promise beyond pharmaceutical applications. Its rigid biphenyl structure makes it a candidate for use in organic electronics, where such molecules can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. The presence of fluorine atoms can enhance charge transport properties, making it an interesting candidate for these applications.

The growing body of research on biphenyl derivatives underscores their versatility and importance in modern chemistry. The 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile molecule stands as a testament to how structural modifications can unlock new possibilities in drug discovery and material science. As scientists continue to explore its potential, we can expect further breakthroughs that will shape the future of these fields.

In conclusion, compounds like 1214356-76-9 and 3-Amino-4'-fluoro-[1,1'-biphenyl]-2-carbonitrile represent a critical intersection of organic chemistry, medicinal chemistry, and materials science. Their unique structural features and functional groups make them invaluable tools for researchers seeking to develop innovative solutions to complex challenges. The ongoing investigation into their properties promises to yield significant advancements across multiple disciplines.